N-[4-[2-[[1-(4-acetamidophenyl)-4-phenylimidazol-2-yl]sulfanylmethylsulfanyl]-4-phenylimidazol-1-yl]phenyl]acetamide

• IUPAC Name: N-[4-[2-[[1-(4-acetamidophenyl)-4-phenylimidazol-2-yl]sulfanylmethylsulfanyl]-4-phenylimidazol-1-yl]phenyl]acetamide
• InChI: InChI=1S/C35H30N6O2S2/c1-24(42)36-28-13-17-30(18-14-28)40-21-32(26-9-5-3-6-10-26)38-34(40)44-23-45-35-39-33(27-11-7-4-8-12-27)22-41(35)31-19-15-29(16-20-31)37-25(2)43/h3-22H,23H2,1-2H3,(H,36,42)(H,37,43)
• InChI Key: NZPZOWXEWADODA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N2C=C(N=C2SCSC3=NC(=CN3C4=CC=C(C=C4)NC(=O)C)C5=CC=CC=C5)C6=CC=CC=C6
• Molecular Formula: C35H30N6O2S2
• Molecular Weight: 630.8 g/mol
• CAS No.: 380340-55-6

Description

N-[4-[2-[[1-(4-acetamidophenyl)-4-phenylimidazol-2-yl]sulfanylmethylsulfanyl]-4-phenylimidazol-1-yl]phenyl]acetamide is a useful research compound. Its molecular formula is C35H30N6O2S2 and its molecular weight is 630.79. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

• A study found that derivatives similar to N-[4-[2-[[1-(4-acetamidophenyl)-4-phenylimidazol-2-yl]sulfanylmethylsulfanyl]-4-phenylimidazol-1-yl]phenyl]acetamide showed potential antimicrobial activity. These compounds were effective against various bacteria and fungi, highlighting their potential in addressing antimicrobial resistance (Baviskar et al., 2013).

Anticancer Activity

• Research involving derivatives of this compound demonstrated potential antitumor activity. The study conducted in vitro tests against human tumor cell lines, indicating the compounds' effectiveness in inhibiting cancer cell growth (Yurttaş et al., 2015).

Biotransformation and Metabolite Production

• Studies have explored the biotransformation capabilities of similar compounds, leading to the production of novel heteroaromatic compounds. These findings are significant for pharmaceutical applications, especially in the synthesis of new drugs (Mikolasch et al., 2003).

Antioxidant Activity

• Derivatives of this compound have shown significant antioxidant activity. This property is crucial for developing therapies against oxidative stress-related diseases (Chkirate et al., 2019).

Enzyme Inhibition for Therapeutic Applications

• Some studies have identified the enzyme inhibitory potential of related compounds, particularly against α-glucosidase and acetylcholinesterase. These findings have implications for treating diabetes and neurodegenerative diseases (Abbasi et al., 2019).